Cas no 1804484-01-2 (2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804484-01-2
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4841276
• Update Time: 2025-05-21

2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7F3N2O5/c1-4-5(2-7(15)16)8(19-9(10,11)12)6(3-13-4)14(17)18/h3H,2H2,1H3,(H,15,16)
• InChI Key： GBUNGBFJAWHWJN-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C)C=1CC(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Additional information on 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Guide to 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804484-01-2)

2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804484-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and nitro functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and crop protection applications.

The growing interest in 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for novel therapeutics, especially in the development of anti-inflammatory and antimicrobial agents. The presence of the trifluoromethoxy group enhances the compound's metabolic stability, making it an attractive candidate for drug design. Additionally, the nitro group offers opportunities for further chemical modifications, expanding its utility in synthetic pathways.

In agrochemical applications, 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid is being investigated for its potential as a precursor to pesticides and herbicides. The compound's structural features contribute to its bioactivity, which could lead to the development of more efficient and environmentally friendly crop protection solutions. With increasing global demand for sustainable agriculture, this compound aligns well with current industry trends.

The synthesis of 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid typically involves multi-step organic reactions, including nitration and trifluoromethoxylation processes. Researchers are continually optimizing these methods to improve yield and purity, addressing challenges such as regioselectivity and reaction conditions. Recent advancements in catalytic systems have shown promise in enhancing the efficiency of these synthetic routes.

From a commercial perspective, the market for 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid is expected to grow steadily, driven by its diverse applications. Pharmaceutical companies and agrochemical manufacturers are the primary consumers of this compound, with increasing demand from research institutions as well. The compound's CAS No. 1804484-01-2 serves as a unique identifier in global chemical databases, facilitating its tracking and regulation in international trade.

Quality control is paramount when working with 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods ensure that the compound meets the stringent requirements of pharmaceutical and agrochemical applications, where even minor impurities can significantly impact performance.

Storage and handling of 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability over time. Proper labeling and documentation are essential for safe laboratory practices and regulatory compliance.

Future research directions for 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid include exploring its potential in new therapeutic areas and developing more sustainable synthesis methods. The compound's versatility makes it a promising candidate for various applications, and ongoing studies continue to uncover its full potential. As the chemical industry moves toward greener practices, innovations in the production of this compound are likely to emerge.

For researchers and industry professionals seeking detailed technical information about 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804484-01-2), comprehensive data sheets are available from reputable chemical suppliers. These resources provide essential specifications, including molecular weight, solubility characteristics, and safety guidelines, facilitating proper use in various applications.

The scientific community's interest in pyridine derivatives like 2-Methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid continues to grow, reflecting broader trends in medicinal chemistry and agrochemical development. This compound represents an important tool in the chemist's arsenal, offering numerous possibilities for innovation in both pharmaceutical and agricultural sciences.